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Compound of Interest

Compound Name: Vinyl chloroacetate

Cat. No.: B1346916 Get Quote

An In-depth Technical Guide to Vinyl
Chloroacetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyl chloroacetate (VCA) is a versatile chemical intermediate with the CAS number 2549-51-

1.[1][2] It is a colorless to light yellow liquid that is insoluble in water but soluble in organic

solvents like ethanol, ether, and benzene.[1][3] This document provides a comprehensive

overview of its chemical structure, properties, and relevant experimental protocols, tailored for

a technical audience in research and development.

Chemical Structure and Identification
Vinyl chloroacetate is the vinyl ester of chloroacetic acid.[4] Its structure is characterized by a

vinyl group attached to the carboxylate group of chloroacetic acid.
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Identifier Value

IUPAC Name ethenyl 2-chloroacetate[1]

CAS Number 2549-51-1[1]

Molecular Formula C4H5ClO2[1]

Molecular Weight 120.53 g/mol [1]

SMILES C=COC(=O)CCl[1]

InChI
InChI=1S/C4H5ClO2/c1-2-7-4(6)3-

5/h2H,1,3H2[1]

Physicochemical Properties
A summary of the key physical and chemical properties of vinyl chloroacetate is presented

below.

Property Value

Appearance Colorless to light yellow liquid[1][3]

Boiling Point
136 °C (at atmospheric pressure); 37-38 °C (at

16 mmHg)[3][5]

Density 1.192 g/mL at 20 °C[3]

Refractive Index n20/D 1.444[3][6]

Flash Point 51 °C[3][7]

Vapor Pressure 6.973 hPa at 20 °C[3][8]

Water Solubility Insoluble/Difficult to mix in water[1][3]

Solubility in Organic Solvents
Soluble in ethanol, carbon tetrachloride, ether,

dimethylformamide, and benzene[3][9]

Reactivity and Hazards
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Vinyl chloroacetate is a reactive and hazardous chemical. It is a flammable liquid and its

vapors can form explosive mixtures with air.[1][10] It is incompatible with strong oxidizing

agents, acids, and bases.[10][11] Reaction with acids or caustic solutions can generate heat.[1]

It is also known to be a lachrymator, causing irritation to the eyes, skin, and mucous

membranes.[1][4] Ingestion, inhalation, or skin absorption can be toxic.[1]

Experimental Protocols
Synthesis of Vinyl Chloroacetate
A common method for the synthesis of vinyl chloroacetate is the vinylation of chloroacetic

acid with acetylene in the presence of a mercury salt catalyst.[4][12]

Materials:

Chloroacetic acid

Acetylene gas

Yellow mercuric oxide (catalyst)[4]

Hydroquinone (stabilizer)[4]

Procedure (based on a literature method):[4]

A reaction flask is charged with chloroacetic acid, yellow mercuric oxide, and hydroquinone.

The mixture is heated until the chloroacetic acid melts.

A stream of acetylene gas is then passed through the reaction mixture with vigorous stirring.

The reaction temperature is maintained, and the absorption of acetylene is monitored.

After the reaction is complete, the crude product is separated from the catalyst.

The product is then purified by distillation under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1346916?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroacetate
https://cameochemicals.noaa.gov/chemical/4769
https://cameochemicals.noaa.gov/chemical/4769
https://www.chemdad.com/index.php?c=article&id=4542
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroacetate
https://orgsyn.org/demo.aspx?prep=CV3P0853
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroacetate
https://www.benchchem.com/product/b1346916?utm_src=pdf-body
https://www.benchchem.com/product/b1346916?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV3P0853
https://pubs.acs.org/doi/pdf/10.1021/i360011a016
https://orgsyn.org/demo.aspx?prep=CV3P0853
https://orgsyn.org/demo.aspx?prep=CV3P0853
https://orgsyn.org/demo.aspx?prep=CV3P0853
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships of Vinyl Chloroacetate
Properties
The following diagram illustrates the interconnectedness of the chemical structure and the

physical and chemical properties of vinyl chloroacetate.
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Interrelationships of Vinyl Chloroacetate Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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